Ammonium oxalate
Overview
Description
Ammonium oxalate is a chemical compound with the formula (NH4)2C2O4. It is an ammonium salt of oxalic acid and consists of ammonium cations (NH4+) and oxalate anions (C2O4^2-) . It is a colorless or white crystalline solid, odorless, and non-volatile . It occurs naturally in many plants and vegetables .
Synthesis Analysis
This compound can be synthesized using various methods. One approach involves the synthesis of ammonium hydrogen oxalate oxalic acid dihydrate single crystals using a solvent evaporation technique . Another method involves the dissolution of Bayer aluminum hydroxide in oxalic acid to produce an aqueous aluminum solution, which is then used in the synthesis of ammonium aluminum oxalate .Molecular Structure Analysis
The molecular structure of this compound consists of ammonium cations (NH4+) and oxalate anions (C2O4^2-). The structure is often represented as (NH4)2C2O4 . The InChI representation is InChI=1S/C2H2O4.2H3N/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);2*1H3 .Chemical Reactions Analysis
This compound can react with various substances. For example, it can react with calcium to form insoluble calcium oxalate, a major component of kidney stones . It can also react with sodium, potassium, and ammonium ions to form soluble oxalates .Physical and Chemical Properties Analysis
This compound is a colorless or white crystalline solid. It has a molar mass of 124.096 g/mol and a density of 1.5 g/cm3 . It is soluble in water and alcohol but insoluble in ether . Its melting point is 70°C .Scientific Research Applications
Aerosol Science
Ammonium oxalate is used in aerosol science to investigate crystal hydrates, aiding in determining the relative ionization efficiency of water in aerosol particles. This has implications for understanding the physical and chemical properties of aerosols (Mensah et al., 2011).
Soil Science
In soil science, this compound is utilized for extracting trace elements from soils, which is important for understanding soil composition and pollution levels (Benítez & Dubois, 1999).
Heritage Conservation
This compound finds application in the conservation of historical artifacts, particularly in treating powdering porous limestone. It helps in the consolidation of such materials while retaining their water transport properties (Dreyfuss, 2019).
Material Science
In material science, this compound serves as a template for the synthesis of hollow silica fibers. This demonstrates its role in the creation of novel materials with specific properties (Miyaji et al., 1999).
Medical Research
This compound is used in medical research, specifically in studies related to the formation of calcium oxalate kidney stones. It's instrumental in understanding the formation mechanisms and sizes of these stones (Laube et al., 2001).
Agriculture
In agricultural research, this compound helps in studying oxalate accumulation in plants and its effects on the nutritional quality of animal feed (Rahman et al., 2010).
Chemical Engineering
It's also applied in chemical engineering for developing catalysts and studying their properties (Mendes et al., 2003).
Mechanism of Action
Target of Action
Ammonium oxalate, an ammonium salt of oxalic acid, primarily targets calcium ions in the blood . It acts as a chelating agent, binding with calcium ions to form insoluble precipitates of calcium oxalates . This interaction is crucial in its role as an anticoagulant, preventing or inhibiting the coagulation of blood plasma .
Mode of Action
This compound’s mode of action involves the formation of insoluble precipitates of calcium oxalates . By binding with calcium ions in the blood, it prevents the clotting process, as calcium is necessary for blood coagulation . This interaction results in the prevention of blood clotting in test tubes, making this compound a valuable anticoagulant .
Biochemical Pathways
This compound is produced in the body of vertebrates by the metabolism of glyoxylic acid or ascorbic acid . It is also a constituent of some types of kidney stones . In the environment, it is involved in various biochemical processes, including pollutant bioremediation, wood degradation, biodeterioration processes, and rock weathering processes .
Pharmacokinetics
This suggests that its absorption, distribution, metabolism, and excretion (ADME) properties would be influenced by renal function .
Result of Action
The primary result of this compound’s action is the prevention of blood coagulation, making it useful in blood tests . It can also cause systemic poisoning if ingested or inhaled excessively . Contact with the compound can cause skin and eye irritation, and it can be absorbed through the skin .
Action Environment
This compound is a colorless or white crystalline solid under standard conditions and is odorless and non-volatile . It is soluble in water and alcohol but insoluble in ether . Its action can be influenced by environmental factors, such as the presence of water or alcohol, which can enhance its solubility and therefore its bioavailability . It is also found naturally in many plants and vegetables , suggesting that its action can be influenced by the biological environment as well.
Safety and Hazards
Future Directions
There is ongoing research into the effects of oxalate on various biological and commercial processes . For example, there is interest in developing efficient methods to quantify oxalate due to its impact on human health . There is also ongoing research into the treatment of weathered Globigerina Limestone using ammonium oxalate .
Biochemical Analysis
Biochemical Properties
Ammonium oxalate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is used in blood tests where it helps prevent or inhibit the coagulation of blood plasma . The interactions between this compound and these biomolecules are primarily ionic, given that this compound is an ionic compound .
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. For instance, it has been shown to cause swelling of red blood cells due to the increasing concentration of ammonium and chloride ions inside the cells . This leads to higher osmotic pressure, causing the cells to swell .
Molecular Mechanism
The molecular mechanism of this compound involves its conversion into ammonia and hydrogen ions outside the cell. The ammonia then enters the cell and recombines with hydrogen ions to form ammonium again . This cycle leads to an increase in the concentration of ammonium and chloride ions inside the cell, which is the primary cause of cell swelling .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. For instance, it has been shown that this compound can cause systemic poisoning upon ingestion or excessive inhalation
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. While specific studies on this compound dosage effects in animal models are limited, it is known that this compound can cause systemic poisoning upon ingestion or excessive inhalation
Metabolic Pathways
This compound is involved in several metabolic pathways. It is produced in the body of vertebrates by the metabolism of glyoxylic acid or ascorbic acid . It is not metabolized but excreted in the urine
Properties
IUPAC Name |
diazanium;oxalate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2O4.2H3N/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);2*1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBIXEXWLHSRNKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(=O)[O-])[O-].[NH4+].[NH4+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
||
Record name | AMMONIUM OXALATE | |
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DSSTOX Substance ID |
DTXSID50889443 | |
Record name | Ethanedioic acid, ammonium salt (1:2) | |
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Molecular Weight |
124.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Ammonium oxalate is an odorless solid. Sinks and mixes slowly with water. (USCG, 1999), Pellets or Large Crystals, Water soluble, odorless solid; [CAMEO] Colorless crystals; Exists in anhydrous (1113-38-8) and monohydrate (6009-70-7) forms; The monohydrate is the main commercial form. Also available in 4% solutions and saturated solutions; [CHEMINFO], ODOURLESS COLOURLESS CRYSTALLINE POWDER. | |
Record name | AMMONIUM OXALATE | |
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Record name | Ethanedioic acid, ammonium salt (1:2) | |
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Solubility |
ORTHORHOMBIC CRYSTALS OR GRANULES; ODORLESS; AQ SOLN IS PRACTICALLY NEUTRAL; PH OF 0.1 MOLAR SOLN: 6.4; 1 G SOL IN 20 ML H2O, 2.6 ML BOILING H2O; SLIGHTLY SOL IN ALCOHOL /MONOHYDRATE/, Solubility in water, g/l at 20 °C: 45 (moderate) | |
Record name | AMMONIUM OXALATE | |
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Density |
1.5 at 65.3 °F (USCG, 1999) - Denser than water; will sink, Relative density (water = 1): 1.50 | |
Record name | AMMONIUM OXALATE | |
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CAS No. |
1113-38-8(hydratedsalt2:1); 5972-73-6(monohydratesalt); 6009-70-7(monohydrate); 14258-49-2(salt2:1), 1113-38-8, 14258-49-2 | |
Record name | AMMONIUM OXALATE | |
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Record name | Diammonium oxalate | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of ammonium oxalate?
A1: this compound has the molecular formula (NH₄)₂C₂O₄ and a molecular weight of 124.10 g/mol.
Q2: Does this compound exhibit any notable spectroscopic characteristics?
A2: While specific spectroscopic data isn't extensively detailed in the provided research, this compound's structure allows for infrared (IR) spectroscopic analysis. IR spectroscopy can identify characteristic vibrational modes of the oxalate anion (C₂O₄²⁻) and ammonium cations (NH₄⁺).
Q3: What are some prominent applications of this compound?
A3: this compound is employed in various fields:
- Pectin Extraction: It effectively extracts pectin from plant sources like orange peels [], lime peels [], and roselle calyces []. This is due to its ability to chelate calcium ions, disrupting the cell wall structure and facilitating pectin release.
- Analytical Chemistry: It serves as a reagent in analytical procedures, particularly in calcium determination [].
- Chemical Synthesis: It can be used as a precursor in the synthesis of other chemical compounds, such as nickel oxalate [].
Q4: Is this compound used in metal processing?
A: Yes, this compound can be used for the dissolution of copper at neutral pH, particularly in the presence of hydrogen peroxide []. This is attributed to the chelating action of oxalate ions with copper ions, promoting dissolution. The addition of hydrogen peroxide further enhances the process.
Q5: Can this compound be used in the production of other materials?
A: Yes, research indicates that this compound is a valuable precursor in the preparation of high-purity calcium oxide from carbide slag []. This method involves a multi-step process that includes high-temperature roasting, leaching, precipitation, and calcination.
Q6: How does this compound affect the electroplating of trivalent chromium?
A: this compound, with its high coordination ability, effectively promotes the electroplating of trivalent chromium []. When used in conjunction with ammonium formate, it contributes to the formation of a desirable chromium coating with good brightness, corrosion resistance, and adhesion properties.
Q7: Are there any computational chemistry studies related to this compound?
A: Yes, density functional theory (DFT) calculations have been used to investigate the negative linear compressibility (NLC) exhibited by this compound monohydrate []. These calculations highlighted the role of N-H···O hydrogen bonding "wine-rack" motifs in influencing the NLC behavior along the b-axis of the crystal structure.
Q8: Is there evidence of this compound's biological activity?
A: Research suggests that this compound might have potential anticonvulsant properties. A study demonstrated that this compound extracted from Bombyx Batryticatus showed a marked inhibitory effect on epileptic discharge frequency, scope, and duration in a rat model of penicillin-induced epilepsy [].
Q9: What are the toxicological implications of this compound?
A9: While this document primarily focuses on scientific research, it's important to acknowledge that this compound can be harmful if ingested or inhaled. Contact with skin or eyes may also cause irritation. Proper handling and safety precautions are crucial when working with this compound. For detailed safety information, please consult the relevant safety data sheets.
Q10: What analytical methods are employed to study this compound?
A10: Several analytical techniques are used to characterize and quantify this compound, including:
- Titration: Potassium permanganate titration is commonly used to determine this compound content, particularly in solutions containing ammonium perchlorate [].
- Spectrophotometry: Colorimetric methods are employed to measure phosphorus in this compound soil extracts [].
- Chromatography: High-performance liquid chromatography (HPLC) coupled with contactless conductivity detection enables the determination of this compound in complex matrices like Bombyx Batryticatus []. Thin-layer chromatography (TLC) aids in the differentiation of various processed forms of Bombyx Batryticatus based on their chemical composition [].
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